4-Nitrophenyl 4-guanidinobenzoate hydrochloride

• CAS: 19135-17-2
• Molecular Formula: C14H13ClN4O4
• Molecular Weight: 336.73 g/mol
• SMILES: C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)[N+](=O)[O-])N=C(N)N.Cl
• InChI: InChI=1S/C14H12N4O4.ClH/c15-14(16)17-10-3-1-9(2-4-10)13(19)22-12-7-5-11(6-8-12)18(20)21;/h1-8H,(H4,15,16,17);1H
• InChIKey: PKSBDZOBYIKNGY-UHFFFAOYSA-N

4-Nitrophenyl 4-guanidinobenzoate hydrochloride (NPGB, pNPGB) is a small-molecule aryl 4-guanidinobenzoate that serves both as a chromogenic trypsin substrate and as a potent inhibitor of the sperm acrosomal protease acrosin. Originally developed as an active-site titrant for trypsin , the compound has been widely adopted for spectrophotometric active-site quantification of serine proteases.

4-Nitrophenyl 4-guanidinobenzoate hydrochloride (CAS 19135-17-2): Key Identity and Procurement Profile

4-Nitrophenyl 4-guanidinobenzoate hydrochloride (NPGB, pNPGB) is a small-molecule aryl 4-guanidinobenzoate that serves both as a chromogenic trypsin substrate and as a potent inhibitor of the sperm acrosomal protease acrosin [1]. Originally developed as an active-site titrant for trypsin [2], the compound has been widely adopted for spectrophotometric active-site quantification of serine proteases. Its hydrochloride salt (CAS 19135-17-2, MW 336.73, purity ≥95% TLC) is supplied as a powder with defined solubility in formic acid (49–51 mg/mL) .

Chromogenic trypsin active-site titrant — releases p-nitrophenol for direct 410 nm detection

Non-competitive acrosin inhibitor benchmark — retains inhibition at high substrate concentrations

Colorimetric detection — requires only standard UV-Vis spectrophotometer, no fluorescence reader

• [1] Bhattacharyya AK, Zaneveld LJ, Dragoje BM, Schumacher GF, Travis J. Inhibition of human sperm acrosin by synthetic agents. J Reprod Fertil. 1976;47(1):97-100. PMID: 1271380. View Source
• [2] Chase T Jr, Shaw E. p-Nitrophenyl-p'-guanidinobenzoate HCl: a new active site titrant for trypsin. Biochem Biophys Res Commun. 1967;29(4):508-14. PMID: 16496527. View Source

Why 4-Nitrophenyl 4-guanidinobenzoate hydrochloride Cannot Be Replaced by Class-Analogs Without Quantitative Verification

Aryl 4-guanidinobenzoates are not functionally interchangeable. Although compounds such as 4-methylumbelliferyl 4-guanidinobenzoate (MUGB) and benzamidine/4-aminobenzamidine (BD/ABD) share the guanidinobenzoate scaffold, they diverge dramatically in inhibitory potency, solubility profiles, and detection modality [1]. These differences translate directly into experimental outcomes—replacing NPGB with a less potent analog can shift ED50 values by orders of magnitude, while choosing a fluorogenic over a chromogenic substrate mandates different instrumentation and detection limits [2]. The evidence below quantifies these gaps to support procurement decisions grounded in verifiable performance data.

Potency mismatch with benzamidine analogs

Benzamidine and 4-aminobenzamidine exhibit far lower acrosin inhibition, requiring concentrations that may introduce off-target effects and solubility burden.

Solubility and co-solvent dependency of MUGB

MUGB typically requires DMSO for dissolution; organic co-solvents can denature protein targets, whereas NPGB offers higher water solubility for aqueous assay compatibility.

Detection modality incompatibility

MUGB demands fluorometric detection (Ex/Em 365/445 nm); substituting it mandates fluorescence-capable plate readers and additional quenching controls.

• [1] Beyler SA, Zaneveld LJ. Inhibition of in-vitro fertilization of mouse gametes by proteinase inhibitors. J Reprod Fertil. 1982;66(2):425-31. PMID: 6757416. View Source
• [2] Livingston DC, Brocklehurst JR, Cannon JF, Leytus SP, Wehrly JA, Peltz SW, et al. Synthesis and Characterization of a New Fluorogenic Active-Site Titrant of Serine Proteases. Biochemistry. 1981;20(15):4298-4306. View Source

Quantitative Differentiation of 4-Nitrophenyl 4-guanidinobenzoate hydrochloride Versus Closest Analogs

Acrosin Inhibition ED50: NPGB Is 17,700-Fold More Potent Than Benzamidine and 2.7-Fold More Potent Than MUGB

In a head-to-head mouse in‑vitro fertilization assay, NPGB achieved an ED50 of 13 nM, compared with 230 µM for benzamidine (BD), 27 µM for 4-aminobenzamidine (ABD), and 35 nM for 4-methylumbelliferyl 4-guanidinobenzoate (MUGB) [1]. This corresponds to a potency advantage of approximately 17,700‑fold over BD, 2,100‑fold over ABD, and 2.7‑fold over MUGB. The data demonstrate that small structural modifications within the aryl 4-guanidinobenzoate series produce disproportionate changes in biological activity, rendering direct substitution unreliable without empirical validation.

Acrosin ED50: NPGB vs Analogs

Head-to-head

ED50: NPGB 13 nM; BD 230 µM; ABD 27 µM; MUGB 35 nM. NPGB ~17,700‑fold more potent than BD, ~2,100‑fold vs ABD, ~2.7‑fold vs MUGB.

Reported ED50 potency context; supports inhibitor ranking in mouse IVF model.

Mouse in vitro fertilization assay (Beyler & Zaneveld, 1982).

Evidence Dimension	Inhibition of mouse acrosin in vitro fertilization (ED50)
Target Compound Data	13 nM (NPGB)
Comparator Or Baseline	230 µM (BD), 27 µM (ABD), 35 nM (MUGB)
Quantified Difference	NPGB is ~17,700-fold more potent than BD, ~2,100-fold more potent than ABD, and ~2.7-fold more potent than MUGB.
Conditions	Mouse in‑vitro fertilization assay; ED50 values derived from linear dose-response curves (Beyler & Zaneveld, 1982).

Why This Matters

Procurement of a less potent analog would require substantially higher concentrations to achieve equivalent biological effect, increasing cost, solubility burden, and potential off-target interference.

• [1] Beyler SA, Zaneveld LJ. Inhibition of in-vitro fertilization of mouse gametes by proteinase inhibitors. J Reprod Fertil. 1982;66(2):425-31. PMID: 6757416. View Source

Human Acrosin Ki: NPGB Displays Sub-Nanomolar Affinity with a Non-Competitive Inhibition Mechanism

Against human acrosin, NPGB exhibits a Ki of 1.5 × 10⁻⁸ M and acts through a non‑competitive inhibition mechanism, in contrast to all 21 other synthetic inhibitors tested in the same study, which showed competitive inhibition and were at least 200‑ to 3,000‑fold less effective [1]. The combination of high affinity and non‑competitive kinetics means NPGB retains inhibitory efficacy even at saturating substrate concentrations, a property not shared by benzamidine‑based competitors.

Human Acrosin Ki

Class-level inference

Ki = 1.5 × 10⁻⁸ M (non‑competitive). Competitors tested were 200–3,000‑fold less effective.

Class-level inference; non‑competitive mechanism may retain inhibition at high substrate concentrations.

Purified human acrosin, BAEE substrate (Bhattacharyya et al., 1976).

Evidence Dimension	Human acrosin inhibition constant (Ki) and inhibition type
Target Compound Data	Ki = 1.5 × 10⁻⁸ M (non‑competitive)
Comparator Or Baseline	22 synthetic proteinase inhibitors (all competitive); the next best compounds were 200‑ to 3,000‑fold less effective.
Quantified Difference	NPGB affinity exceeds competitors by a factor of 200–3,000 with a mechanistically distinct inhibition type.
Conditions	Purified human acrosin, BAEE substrate, pH 8.1 (Bhattacharyya et al., 1976).

Why This Matters

The non‑competitive mechanism ensures that NPGB remains effective in high‑substrate environments where competitive inhibitors lose potency, making it the preferred choice for mechanistic studies and antifertility screening.

• [1] Bhattacharyya AK, Zaneveld LJ, Dragoje BM, Schumacher GF, Travis J. Inhibition of human sperm acrosin by synthetic agents. J Reprod Fertil. 1976;47(1):97-100. PMID: 1271380. View Source

Water Solubility Advantage: NPGB Outperforms MUGB for Aqueous Spectrophotometric Assays

Sigma‑Aldrich product documentation explicitly states that NPGB “is more water‑soluble than 4‑methylumbelliferyl 4‑guanidinobenzoate and is preferred in spectrophotometric assay” . While quantitative aqueous solubility values are not reported for either compound, the chromogenic 4‑nitrophenyl leaving group confers sufficient hydrophilicity to permit direct dissolution in aqueous buffer systems at working concentrations, in contrast to MUGB which typically requires organic co‑solvents such as DMSO . NPGB also demonstrates high solubility in formic acid (49–51 mg/mL), confirming favorable solvent compatibility .

Water Solubility

Data to verify

More water‑soluble than MUGB; formic acid solubility 49–51 mg/mL.

Reported solubility context; may reduce co‑solvent dependence for aqueous assays.

Supplier specification; quantitative data to verify.

Evidence Dimension	Relative water solubility and solvent compatibility
Target Compound Data	More water‑soluble than MUGB; formic acid solubility 49–51 mg/mL
Comparator Or Baseline	MUGB (requires DMSO for dissolution; aqueous solubility lower)
Quantified Difference	Water solubility advantage is qualitative; formic acid solubility is quantified at 49–51 mg/mL for NPGB.
Conditions	Supplier specification (Sigma‑Aldrich) and published solubility data for MUGB requiring DMSO (Abcam).

Why This Matters

Higher aqueous solubility reduces dependence on organic co‑solvents that may denature proteins or interfere with enzymatic activity, improving assay robustness and reproducibility.

Detection Modality: Colorimetric Readout of NPGB Eliminates Requirement for Fluorometric Instrumentation

NPGB releases p‑nitrophenol upon enzymatic cleavage, producing a yellow chromophore detectable at 400–410 nm with standard UV‑Vis spectrophotometers. In contrast, MUGB releases the fluorophore 4‑methylumbelliferone, which requires excitation at 365 nm and emission detection at 445 nm . A direct comparison of NPGB with its fluorogenic analog FDE (a fluorescein‑based active‑site titrant) established that p‑nitrophenol is detectable at concentrations ≥10⁻¹⁰ M, whereas fluorescein detection reaches 10⁻¹² M [1]. Although fluorogenic substrates offer higher intrinsic sensitivity, the colorimetric readout of NPGB is compatible with simpler, lower‑cost plate readers and does not require fluorescence quenching controls.

Detection Modality

Cross-study comparable

Colorimetric readout (p‑nitrophenol, 410 nm) vs fluorometric (MUGB, Ex/Em 365/445 nm). Colorimetric detection limit ~10⁻¹⁰ M.

Instrumentation context; colorimetric suits standard UV‑Vis, fluorometric requires fluorescence reader.

Active‑site titration comparison (Livingston et al., 1981).

Evidence Dimension	Product detection limit and instrumentation requirement
Target Compound Data	p‑Nitrophenol detection ≥10⁻¹⁰ M (colorimetric, 400–410 nm)
Comparator Or Baseline	Fluorescein (from FDE) detection ≥10⁻¹² M (fluorometric, Ex/Em 365/445 nm); MUGB requires similar fluorometric setup.
Quantified Difference	Fluorogenic detection is ~100‑fold more sensitive; colorimetric detection requires less specialized equipment.
Conditions	Active‑site titration of trypsin in phosphate‑buffered saline, pH 7.2 (Livingston et al., 1981).

Why This Matters

Laboratories without fluorescence microplate readers can still perform quantitative active‑site titrations using NPGB, reducing capital equipment costs and simplifying assay transfer across facilities.

• [1] Livingston DC, Brocklehurst JR, Cannon JF, Leytus SP, Wehrly JA, Peltz SW, et al. Synthesis and Characterization of a New Fluorogenic Active-Site Titrant of Serine Proteases. Biochemistry. 1981;20(15):4298-4306. View Source

Procurement-Relevant Application Scenarios for 4-Nitrophenyl 4-guanidinobenzoate hydrochloride

Quantitative Active‑Site Titration of Trypsin and Trypsin‑Like Serine Proteases

NPGB is the original and most extensively validated active‑site titrant for trypsin, enabling stoichiometric quantification of catalytically competent enzyme . Its rapid acylation (k₂ fast) and extremely slow deacylation produce a stable acyl‑enzyme intermediate, while release of p‑nitrophenol allows direct spectrophotometric readout at 410 nm. This application is critical for standardizing enzyme preparations in biochemical and biopharmaceutical quality control. Unlike MUGB, NPGB does not require fluorometric detection, making it accessible to a broader range of laboratories [1].

Acrosin Inhibitor Screening and Antifertility Agent Development

With a human acrosin Ki of 1.5 × 10⁻⁸ M and a non‑competitive inhibition mechanism, NPGB serves as the benchmark reference inhibitor for acrosin drug discovery programs . In mouse in‑vitro fertilization models, its ED50 of 13 nM outperforms all commonly tested analogs, including MUGB (35 nM) and benzamidine‑based inhibitors (27–230 µM) [1]. Researchers developing contraceptive agents or studying fertilization biology use NPGB as a positive control because its potency and mechanistic profile are comprehensively characterized.

Aqueous Spectrophotometric Assays Where Organic Co‑Solvents Are Problematic

In enzymatic assay systems where DMSO or other organic solvents may denature protein targets or alter kinetic parameters, NPGB provides a chromogenic substrate with sufficient aqueous solubility to avoid co‑solvent addition . This property is particularly advantageous when working with membrane‑associated or structurally labile proteases, and it simplifies high‑throughput screening protocols by eliminating solvent‑effect controls. Procurement of NPGB over MUGB is justified whenever assay compatibility with purely aqueous conditions is a requirement.

Mosquito Embryo and Phenoloxidase Studies

NPGB inhibits phenoloxidase and delays embryo chorionic membrane hardening in mosquito eggs, a specific application documented in interplasmid transposition assays . This niche but validated use case supports procurement by vector biology laboratories requiring a dual‑function reagent that combines protease substrate activity with phenoloxidase inhibition.

Application

Selection Property

Validation Focus

Trypsin active‑site titration

Chromogenic substrate, rapid acylation

Stoichiometric enzyme quantification, 410 nm readout

Acrosin inhibitor screening

High‑affinity non‑competitive inhibition

Inhibitor ranking in mouse IVF models

Aqueous spectrophotometric assays

Water solubility, no organic co‑solvent

Protein target compatibility, solvent‑free protocols

Vector biology / phenoloxidase studies

Dual substrate/inhibitor function

Phenoloxidase inhibition, chorionic hardening delay

• [1] Beyler SA, Zaneveld LJ. Inhibition of in-vitro fertilization of mouse gametes by proteinase inhibitors. J Reprod Fertil. 1982;66(2):425-31. PMID: 6757416. View Source